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Compound of Interest

Compound Name:

Methyl 4-

(((benzyloxy)carbonyl)amino)-3-

oxobutanoate

Cat. No.: B113062 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the molecular structure and properties of

Methyl 4-(((benzyloxy)carbonyl)amino)-3-oxobutanoate, a compound of interest in various

research and development applications.

Molecular Structure and Properties
Methyl 4-(((benzyloxy)carbonyl)amino)-3-oxobutanoate is a chemical compound identified

by the CAS number 82961-77-1.[1][2][3][4][5][6][7] Its molecular structure consists of a

butanoate backbone with a methyl ester at one end. At the third carbon position, there is a keto

group, and at the fourth carbon, an amino group is attached, which is protected by a

benzyloxycarbonyl (Cbz) group.

The presence of these functional groups, including an ester, a ketone, and a carbamate, makes

it a versatile intermediate in organic synthesis. The benzyloxycarbonyl protecting group is

particularly notable as it is widely used in peptide synthesis and can be removed under specific

conditions.
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The key quantitative data for Methyl 4-(((benzyloxy)carbonyl)amino)-3-oxobutanoate are

summarized in the table below for easy reference and comparison.

Parameter Value Source

Molecular Formula C₁₃H₁₅NO₅ [1][2][3][5]

Molecular Weight 265.26 g/mol [1][2][3][5]

IUPAC Name

methyl 4-

{[(benzyloxy)carbonyl]amino}-3

-oxobutanoate

[4]

CAS Number 82961-77-1 [1][2][3][4][5][6][7]

Melting Point 53.5-55.0 °C [4]

Boiling Point 414.4±35.0 °C at 760 mmHg [4]

InChI Key
DGJHWQHYAQUXCK-

UHFFFAOYSA-N
[4]

Structural Representation
To visualize the logical relationship of the core functional groups within the molecule, the

following diagram is provided.
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Functional Group Connectivity of Methyl 4-(((benzyloxy)carbonyl)amino)-3-oxobutanoate
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Functional Group Connectivity Diagram

This guide is intended for informational purposes for a technical audience. For experimental

protocols and detailed methodologies, please refer to specific peer-reviewed publications and

established laboratory manuals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b113062?utm_src=pdf-custom-synthesis
https://aksci.com/item_detail.php?cat=2817AC
https://aksci.com/item_detail.php?cat=2817AC
https://www.1pchem.com/prod/82961-77-1
https://www.bldpharm.com/products/82961-77-1.html
https://www.bldpharm.com/products/82961-77-1.html
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah9a904f58?context=bbe
https://aksci.com/sds/2817AC_SDS.pdf
https://tianfeng12.lookchem.com/products/CasNo-82961-77-1-Methyl-4--benzyloxy-carbonyl-amino--3-oxobutanoate-26249355.html
https://tianfeng12.lookchem.com/products/CasNo-82961-77-1-Methyl-4--benzyloxy-carbonyl-amino--3-oxobutanoate-26249355.html
https://fr.bldpharm.com/products/82961-77-1.html
https://fr.bldpharm.com/products/82961-77-1.html
https://www.benchchem.com/product/b113062#methyl-4-benzyloxy-carbonyl-amino-3-oxobutanoate-molecular-structure-and-weight
https://www.benchchem.com/product/b113062#methyl-4-benzyloxy-carbonyl-amino-3-oxobutanoate-molecular-structure-and-weight
https://www.benchchem.com/product/b113062#methyl-4-benzyloxy-carbonyl-amino-3-oxobutanoate-molecular-structure-and-weight
https://www.benchchem.com/product/b113062#methyl-4-benzyloxy-carbonyl-amino-3-oxobutanoate-molecular-structure-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b113062?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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